Cas no 255833-01-3 (3,4-Diphenethoxybenzaldehyde)

• Product Name: 3,4-Diphenethoxybenzaldehyde
• CAS No: 255833-01-3
• MF: C₂₃H₂₂O₃
• MW: 346.42
• CID: 5081921
• Update Time: 2026-03-01

3,4-Diphenethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Diphenethoxybenzaldehyde

• Inchi： 1S/C23H22O3/c24-18-21-11-12-22(25-15-13-19-7-3-1-4-8-19)23(17-21)26-16-14-20-9-5-2-6-10-20/h1-12,17-18H,13-16H2
• InChI Key： YCIBMPLMAHWJSI-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C=O)OCCC1C=CC=CC=1)OCCC1=CC=CC=C1

Additional information on 3,4-Diphenethoxybenzaldehyde

3,4-Diphenethoxybenzaldehyde (CAS No. 255833-01-3): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

3,4-Diphenethoxybenzaldehyde (CAS No. 255833-01-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its aromatic backbone and the presence of two phenethoxy groups, which confer it with distinct chemical properties and reactivity.

The molecular formula of 3,4-Diphenethoxybenzaldehyde is C₁₈H₁₆O₃, and its molecular weight is approximately 284.31 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The presence of the aldehyde functional group makes it highly reactive, enabling it to participate in a wide range of chemical reactions, including condensation, reduction, and oxidation processes.

In the realm of chemical synthesis, 3,4-Diphenethoxybenzaldehyde has been utilized as a key intermediate in the preparation of complex organic molecules. Its unique structure allows for the introduction of multiple functional groups at specific positions, making it an invaluable building block for the synthesis of natural products and pharmaceuticals. Recent studies have highlighted its utility in the synthesis of bioactive compounds with potential therapeutic applications.

One notable application of 3,4-Diphenethoxybenzaldehyde is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of derivatives with potent anti-inflammatory and anti-cancer activities. The phenethoxy groups were found to enhance the lipophilicity and cellular uptake of these derivatives, thereby improving their biological efficacy.

Beyond its medicinal applications, 3,4-Diphenethoxybenzaldehyde has also found use in materials science. Its ability to form stable complexes with metal ions has led to its incorporation into metal-organic frameworks (MOFs) and other porous materials. These materials exhibit unique properties such as high surface area and tunable pore size, making them suitable for applications in gas storage, catalysis, and separation processes.

The synthetic route for 3,4-Diphenethoxybenzaldehyde typically involves a multi-step process starting from readily available starting materials. One common approach involves the reaction of 3,4-dihydroxybenzaldehyde with phenethyl bromide in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield. The versatility of this synthetic method allows for easy modification to produce structurally related compounds with varying functional groups.

In terms of safety and handling, 3,4-Diphenethoxybenzaldehyde should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken when working with any chemical substance.

The future prospects for 3,4-Diphenethoxybenzaldehyde are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As our understanding of its properties deepens, it is likely that we will see increased utilization of this versatile molecule in both academic and industrial settings.

In conclusion, 3,4-Diphenethoxybenzaldehyde (CAS No. 255833-01-3) stands out as a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an essential tool for researchers seeking to develop new compounds with therapeutic potential or novel materials with advanced properties. As research in these areas continues to advance, the importance of this compound is likely to grow further.